4-Carbamoylphenyl 2-methylprop-2-enoate
Description
4-Carbamoylphenyl 2-methylprop-2-enoate is a methacrylate ester derivative featuring a carbamoylphenyl substituent. Methacrylates are widely utilized in polymer chemistry, biomedical materials, and coatings due to their crosslinking capacity and tunable physicochemical characteristics .
Properties
CAS No. |
111234-46-9 |
|---|---|
Molecular Formula |
C11H11NO3 |
Molecular Weight |
205.213 |
IUPAC Name |
(4-carbamoylphenyl) 2-methylprop-2-enoate |
InChI |
InChI=1S/C11H11NO3/c1-7(2)11(14)15-9-5-3-8(4-6-9)10(12)13/h3-6H,1H2,2H3,(H2,12,13) |
InChI Key |
PNAUPYPJZFBZHP-UHFFFAOYSA-N |
SMILES |
CC(=C)C(=O)OC1=CC=C(C=C1)C(=O)N |
Synonyms |
2-Methylpropenoic acid 4-(aminocarbonyl)phenyl ester |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below compares 4-carbamoylphenyl 2-methylprop-2-enoate with key analogs:
Key Observations :
- The carbamoylphenyl group in the target compound introduces polarity, likely enhancing hydrogen bonding and biocompatibility compared to alkyl-substituted methacrylates.
- Butyl methacrylate’s hydrophobic alkyl chain improves compatibility with non-polar matrices, making it suitable for coatings .
- Methyl methacrylate ’s volatility and low molecular weight necessitate strict occupational exposure limits (e.g., STEL: 100 ppm in Malta; 410 mg/m³ in the Netherlands) .
- Glycidyl methacrylate ’s epoxide group enables covalent crosslinking, critical in epoxy resins and functionalized biomaterials .
- Siloxane-containing methacrylates exhibit high oxygen permeability (Dk value: 10⁻¹¹ cm²/sec·mL O₂/mm Hg), ideal for contact lenses .
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